2-((5-(4-(2,5-dimethylfuran-3-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[[5-[4-(2,5-dimethylfuran-3-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C19H22N6O4S2/c1-11-8-14(13(3)28-11)17(27)24-4-6-25(7-5-24)18-21-22-19(31-18)30-10-16(26)20-15-9-12(2)29-23-15/h8-9H,4-7,10H2,1-3H3,(H,20,23,26)
• InChI Key: WBJOFGUZMMWKDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NC4=NOC(=C4)C
• Molecular Formula: C19H22N6O4S2
• Molecular Weight: 462.6 g/mol

Description

2-((5-(4-(2,5-dimethylfuran-3-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H22N6O4S2 and its molecular weight is 462.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound of interest falls within the broader category of 1,3,4-thiadiazole derivatives, which have been synthesized and studied for various biological activities. For instance, Xia et al. (2015) synthesized a series of novel 1,3,4-thiadiazole amide compounds containing piperazine, demonstrating inhibitory effects on Xanthomonas campestris pv. oryzae, indicating potential agricultural applications (Xia, 2015).

Antitumor and Antimicrobial Applications

Research into thiadiazole derivatives has also revealed promising antitumor and antimicrobial properties. Hamama et al. (2013) investigated a series of 2-amino-1,3,4-thiadiazoles, demonstrating their potent antitumor activity and providing insights into potential anticancer therapies (Hamama, 2013). Additionally, Patel et al. (2012) synthesized s-triazine-based thiazolidinones, evaluating their antimicrobial activity against various pathogens, highlighting the compound's potential in developing new antimicrobial agents (Patel, 2012).

Antiacetylcholinesterase Activity

Mohsen et al. (2014) synthesized benzothiazole derivatives with piperazine and thiocarbamate moieties, investigating their potential anticholinesterase properties. This research offers a foundation for developing treatments targeting neurodegenerative diseases by inhibiting acetylcholinesterase (AChE) (Mohsen, 2014).

Leishmanicidal Activity

Foroumadi et al. (2005) evaluated the leishmanicidal activity of 2-(1-methyl-5-nitroimidazol-2-yl)-5-(1-piperazinyl, 1-piperidinyl, and 1-morpholinyl)-1,3,4-thiadiazoles against Leishmania major promastigotes. Their research indicates significant potential for treating leishmaniasis, with one compound exhibiting superior activity compared to the standard drug pentostam (Foroumadi, 2005).